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Compound of Interest

3-Bromo-5-
Compound Name: _
(trifluoromethoxy)benzaldehyde

cat. No.: B1276863

This technical guide provides a comprehensive overview of the molecular structure, and weight
of 3-Bromo-5-(trifluoromethoxy)benzaldehyde, a key building block in contemporary
chemical synthesis. This document is intended for researchers, scientists, and professionals in
the field of drug development and materials science.

Core Molecular Data

The fundamental molecular properties of 3-Bromo-5-(trifluoromethoxy)benzaldehyde are
summarized in the table below, offering a clear and concise reference for key quantitative data.

Property Value Reference
Molecular Formula C8H4BrrF302 [11[2]
Molecular Weight 269.02 g/mol [1]

CAS Number 886498-07-3 [1]

SMILES O=Cclcc(OC(F)(F)F)cc(Br)cl1 [2]

InChi Key ALIVUZVZCLVJIQN- o]

UHFFFAOYSA-N

Molecular Structure
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The two-dimensional chemical structure of 3-Bromo-5-(trifluoromethoxy)benzaldehyde is
depicted below. This diagram illustrates the arrangement of atoms and the covalent bonds that
constitute the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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